Cas no 2413898-36-7 (Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2413898-36-7
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 5674459
• PubChem ID: 165769344
• Update Time: 2025-05-23

Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2413898-36-7
• EN300-26666173
• Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C15H20FNO3/c1-15(2,3)20-14(19)17-8-10(9-18)7-11-5-4-6-12(16)13(11)17/h4-6,10,18H,7-9H2,1-3H3
• InChI Key： MRGJCGXXZNZUED-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N(C(=O)OC(C)(C)C)CC(CO)C2

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413898-36-7): A Comprehensive Overview

Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413898-36-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluoro substituent, and a hydroxymethyl group attached to a tetrahydroquinoline core. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of drug candidates. The fluoro substituent introduces additional electronic effects and can influence the compound's binding affinity to target proteins. The hydroxymethyl group adds a polar functional group that can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the biological activities of Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate in various disease models. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes and modulate host cell signaling pathways.

In addition to its antiviral properties, Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown promise as an anticancer agent. Preclinical studies have demonstrated that it can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of pro-apoptotic signaling pathways and the inhibition of key survival proteins such as Bcl-2 and Mcl-1. These findings suggest that the compound may have therapeutic potential in treating various types of cancer.

The pharmacokinetic profile of Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical models.

One of the key challenges in drug development is overcoming resistance mechanisms that can develop over time. Research on Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown that it can circumvent some of these resistance mechanisms by targeting multiple pathways simultaneously. For example, it can inhibit both viral entry and replication processes in antiviral applications and can activate multiple pro-apoptotic pathways in cancer cells.

The structural flexibility of Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate also makes it an attractive candidate for further chemical modifications. Chemists are exploring various functional group substitutions to optimize its biological activity and pharmacological properties. For instance, replacing the tert-butyl group with other alkyl or aryl groups can alter its lipophilicity and metabolic stability. Similarly, modifying the position or number of fluoro substituents can fine-tune its electronic properties and binding affinity.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, Tert-butyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2413898-36-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development as a potential therapeutic agent for viral infections and cancer. Ongoing research will continue to elucidate its mechanisms of action and optimize its clinical utility.